Cas no 174090-32-5 (2-(Bicyclo[2.2.1]heptan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(Bicyclo[2.2.1]heptan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a specialized boronic ester featuring a norbornane (bicyclo[2.2.1]heptane) scaffold. This structure imparts enhanced steric hindrance and stability, making it valuable in Suzuki-Miyaura cross-coupling reactions for constructing complex organic frameworks. The tetramethyl dioxaborolane moiety ensures improved handling and storage stability compared to boronic acids. Its rigid bicyclic system can influence selectivity in catalytic transformations, particularly in pharmaceutical and materials science applications. The compound is typically used as an intermediate in synthesizing sterically demanding or constrained architectures, offering controlled reactivity under mild conditions. Suitable for inert atmosphere handling, it is a versatile reagent in organoboron chemistry.

2-(Bicyclo[2.2.1]heptan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

174090-32-5 structure

Product Name:2-(Bicyclo[2.2.1]heptan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:174090-32-5

MF:C₁₃H₂₃BO₂

MW:222.131524324417

MDL:MFCD29919445

CID:4614267

PubChem ID:85397476

Update Time:2025-06-07

2-(Bicyclo[2.2.1]heptan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(Bicyclo[2.2.1]heptan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Bicyclo[2.2.1]heptan-2-ylboronic Acid Pinacol Ester
- SY253545
- W13786
- 2-(2-bicyclo[2.2.1]heptanyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(Bicyclo[2.2.1]heptane-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MFCD29919445
- 2-{bicyclo[2.2.1]heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- starbld0017072
- EN300-7200412
- CS-0448399
- 174090-32-5
- Z2651636236
- MDL： MFCD29919445
- Inchi： 1S/C13H23BO2/c1-12(2)13(3,4)16-14(15-12)11-8-9-5-6-10(11)7-9/h9-11H,5-8H2,1-4H3
- InChI Key： CNSYSSKZSIOBBT-UHFFFAOYSA-N
- SMILES： O1B(C2CC3CCC2C3)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 222.1791101g/mol
Monoisotopic Mass: 222.1791101g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5

2-(Bicyclo[2.2.1]heptan-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D779646-1g	Bicyclo[2.2.1]heptan-2-ylboronic Acid Pinacol Ester	174090-32-5	95%	1g	$750	2024-07-20
Enamine	EN300-7200412-0.05g	2-{bicyclo[2.2.1]heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	174090-32-5	95%	0.05g	$173.0	2023-05-05
Enamine	EN300-7200412-0.1g	2-{bicyclo[2.2.1]heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	174090-32-5	95%	0.1g	$258.0	2023-05-05
Enamine	EN300-7200412-0.25g	2-{bicyclo[2.2.1]heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	174090-32-5	95%	0.25g	$369.0	2023-05-05
Enamine	EN300-7200412-0.5g	2-{bicyclo[2.2.1]heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	174090-32-5	95%	0.5g	$582.0	2023-05-05
Enamine	EN300-7200412-1.0g	2-{bicyclo[2.2.1]heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	174090-32-5	95%	1g	$745.0	2023-05-05
Enamine	EN300-7200412-2.5g	2-{bicyclo[2.2.1]heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	174090-32-5	95%	2.5g	$1566.0	2023-05-05
Enamine	EN300-7200412-5.0g	2-{bicyclo[2.2.1]heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	174090-32-5	95%	5g	$3094.0	2023-05-05
Enamine	EN300-7200412-10.0g	2-{bicyclo[2.2.1]heptan-2-yl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	174090-32-5	95%	10g	$6039.0	2023-05-05
eNovation Chemicals LLC	D779646-1g	Bicyclo[2.2.1]heptan-2-ylboronic Acid Pinacol Ester	174090-32-5	95%	1g	$750	2025-02-19